3-Methyl-1-(10H-phenothiazin-10-YL)butan-1-one

• CAS No.: 828266-29-1
• Molecular Formula: C17H17NOS
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 3-methyl-1-phenothiazin-10-ylbutan-1-one
• InChI: InChI=1S/C17H17NOS/c1-12(2)11-17(19)18-13-7-3-5-9-15(13)20-16-10-6-4-8-14(16)18/h3-10,12H,11H2,1-2H3
• InChI Key: OCJFUPLSTZNULS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N1C2=CC=CC=C2SC3=CC=CC=C31

Description

3-Methyl-1-(10H-phenothiazin-10-YL)butan-1-one is a chemical compound with the molecular formula C17H17NOS. It contains 17 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, 1 oxygen atom, and 1 sulfur atom . This compound is a derivative of phenothiazine, a tricyclic compound known for its diverse applications in chemistry and medicine .

Preparation Methods

The synthesis of 3-Methyl-1-(10H-phenothiazin-10-YL)butan-1-one typically involves the reaction of phenothiazine derivatives with appropriate alkylating agents under controlled conditions . Industrial production methods may vary, but they generally involve multi-step synthesis processes that ensure high purity and yield .

Chemical Reactions Analysis

3-Methyl-1-(10H-phenothiazin-10-YL)butan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding reduced forms, such as amines.

Substitution: It can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various catalysts . The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3-Methyl-1-(10H-phenothiazin-10-YL)butan-1-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects in treating various diseases.

Industry: The compound is used in the development of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(10H-phenothiazin-10-YL)butan-1-one involves its interaction with molecular targets and pathways within biological systems. It may act as an inhibitor or activator of specific enzymes or receptors, leading to various physiological effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

3-Methyl-1-(10H-phenothiazin-10-YL)butan-1-one can be compared with other phenothiazine derivatives, such as:

10-Methyl-10H-phenothiazine: Known for its use in antipsychotic medications.

10-Alkyl-10H-phenothiazine-3-carbaldehyde: Used in the synthesis of various organic compounds.

The uniqueness of this compound lies in its specific structural features and the resulting chemical and biological properties .